3-Cyclohexene-1-carboxylic acid, 6-(aminocarbonyl)-

• IUPAC Name: 6-carbamoylcyclohex-3-ene-1-carboxylic acid
• InChI: InChI=1S/C8H11NO3/c9-7(10)5-3-1-2-4-6(5)8(11)12/h1-2,5-6H,3-4H2,(H2,9,10)(H,11,12)
• InChI Key: AZDKWAUSBOZMHG-UHFFFAOYSA-N
• Canonical SMILES: C1C=CCC(C1C(=O)N)C(=O)O
• Molecular Formula: C8H11NO3
• DSSTOX Substance ID: DTXSID90942400
• Molecular Weight: 169.18 g/mol
• CAS No.: 2028-12-8

Description

3-Cyclohexene-1-carboxylic acid, 6-(aminocarbonyl)- (3CHCA, 6-(AC)) is a cyclic organic compound, with a molecular formula of C8H12NO2. It is a white solid with a melting point of 130-132°C. 3CHCA, 6-(AC) is a versatile compound, with a wide range of applications in scientific research and laboratory experiments.

Scientific Research Applications

Synthesis and Chemical Properties

• The study of cyclohexene derivatives, including their oxidation pathways, has provided insights into low-temperature oxidation mechanisms, leading to the formation of various compounds including benzene. This research is critical for understanding chemical reactions in industrial processes and environmental chemistry (Lemaire et al., 2001).

• Cyclohexene compounds have been synthesized as intermediates for biologically active molecules, showing the versatility of these structures in medicinal chemistry and drug design. For instance, cyclohexene amino acids demonstrate potential as precursors for pharmacologically active compounds (Kiss & Fülöp, 2014).

Catalysis and Material Science

• Research on ring-closing metathesis has led to the development of cyclohexene derivatives with significant implications in synthetic organic chemistry. These methodologies offer pathways for constructing complex molecules from simpler precursors, highlighting the role of cyclohexene structures in material science (Cong & Yao, 2006).

Pharmaceutical Intermediates

• Cyclohexene derivatives have been explored as intermediates in the synthesis of compounds with antifungal, antibacterial, and analgesic activities. This research underscores the importance of cyclohexene-based structures in developing new therapeutic agents (Genady & Nakamura, 2011).

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute dermal toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs include the respiratory system.

Future Directions

Optically active 3-cyclohexene-1-carboxylic acid derivatives are important pharmaceutical intermediates. Due to the special rotatable structure, enantioselective preparation of chiral CHCA is hard to achieve. Future research may focus on developing more efficient methods for the synthesis of these compounds.